

Application Notes & Protocols: High-Throughput Screening Assays for Aminopyrazole Libraries

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3-ethyl-4-phenyl-1H-pyrazol-5-amine

CAS No.: 110335-22-3

Cat. No.: B1268497

[Get Quote](#)

Introduction: The Power of the Aminopyrazole Scaffold in Drug Discovery

The aminopyrazole nucleus is recognized in medicinal chemistry as a "privileged scaffold"—a molecular framework that is capable of binding to multiple, diverse biological targets.^{[1][2][3]} This structural versatility has made aminopyrazole derivatives a cornerstone of many drug discovery campaigns, particularly in the pursuit of enzyme inhibitors.^[4] A significant body of research highlights their success as potent and selective modulators of protein kinases, a class of enzymes deeply implicated in oncology, inflammation, and other therapeutic areas.^{[1][3][5]} The pyrazole core is particularly adept at forming critical hydrogen bond interactions within the ATP-binding site of kinases, making it an ideal starting point for inhibitor design.^[5]

Identifying novel, biologically active aminopyrazoles from vast chemical collections requires a robust and efficient methodology. High-Throughput Screening (HTS) provides this capability, enabling the rapid evaluation of hundreds of thousands of compounds to identify "hits" that modulate the activity of a biological target.^{[6][7][8]} This guide provides researchers, scientists, and drug development professionals with a detailed framework for designing, executing, and validating HTS assays tailored for aminopyrazole libraries, with a primary focus on protein

kinase targets. We will delve into the causality behind experimental choices, present detailed, field-proven protocols, and outline a systematic approach to data analysis and hit validation.

Section 1: Targeting Protein Kinases with Aminopyrazole Libraries

Protein kinases, which catalyze the transfer of a phosphate group from ATP to a substrate, are one of the most important target classes in drug discovery.^{[9][10]} The aminopyrazole scaffold is particularly effective at targeting the ATP-binding pocket common to all kinases.

The Mechanism of Action: Hinge-Binding

The efficacy of many aminopyrazole-based kinase inhibitors stems from their ability to act as "hinge-binders." The kinase hinge region is a flexible loop of amino acids that connects the N- and C-terminal lobes of the kinase domain. The backbone of this region provides key hydrogen bond donors and acceptors that anchor the adenine ring of ATP. Aminopyrazole-based inhibitors mimic this interaction, using the nitrogen atoms of the pyrazole ring and the adjacent amino group to form two or three hydrogen bonds with the kinase hinge, effectively blocking ATP from binding and inhibiting enzyme activity.

Caption: Aminopyrazole scaffold forming hydrogen bonds with the kinase hinge region.

This interaction is a foundational principle for screening aminopyrazole libraries against kinase targets such as Fibroblast Growth Factor Receptors (FGFRs), Janus Kinases (JAKs), and Polo-like Kinase 1 (PLK1).^{[11][12][13]}

Section 2: Designing a Robust HTS Campaign

A successful HTS campaign is built on a well-validated assay that is sensitive, reproducible, and amenable to automation. For kinase targets, the most common HTS strategies involve monitoring the consumption of ATP or the formation of ADP, the universal products of the kinase reaction.

Core Principles of Kinase HTS Assays:

- Homogeneous Format: "Mix-and-read" assays are strongly preferred as they eliminate wash steps, reducing variability and increasing throughput.^{[14][15]}

- **Signal Stability:** The detection signal (e.g., luminescence, fluorescence) should be stable for a sufficient period to allow for batch processing of plates.
- **Low Interference:** The assay chemistry should be minimally susceptible to interference from library compounds, which can cause false positives or negatives.[\[16\]](#)

Assay Validation: The Self-Validating System

Before screening a full library, the assay must be rigorously validated to ensure its performance is acceptable. This is quantified using several key statistical parameters.[\[17\]](#)

Parameter	Description	Acceptance Criteria	Rationale
Z'-Factor	A measure of the statistical effect size that reflects both the signal dynamic range and data variation.[18]	≥ 0.5	A Z'-factor of 0.5 or greater indicates a large separation between positive and negative control distributions, making the assay robust for distinguishing hits from noise.
Signal-to-Background (S/B)	The ratio of the mean signal of the high control (no inhibition) to the mean signal of the low control (full inhibition).	≥ 5	A sufficient dynamic range is required to confidently identify inhibitors.
Coefficient of Variation (%CV)	A measure of the relative variability of the data (Standard Deviation / Mean) * 100.	$\leq 10\%$	Low variability within control wells is critical for reproducibility and hit-picking confidence.
DMSO Tolerance	The effect of the compound solvent (dimethyl sulfoxide) on assay performance. [17]	Minimal change in S/B across tested range (e.g., 0.1% - 1%)	Ensures that the compound vehicle itself does not inhibit or activate the enzyme, which would mask true compound activity.

The overall HTS workflow is a multi-step process designed to systematically identify and validate active compounds.

The High-Throughput Screening (HTS) workflow from development to hits.



[Click to download full resolution via product page](#)

Caption: The High-Throughput Screening (HTS) workflow from development to hits.

Section 3: Detailed HTS Protocols for Kinase Targets

The following protocols describe two common, robust, and homogeneous assay formats suitable for screening aminopyrazole libraries against a generic protein kinase.

Protocol 1: Luminescence-Based ATP-Depletion Assay

This method measures kinase activity by quantifying the amount of ATP remaining after the kinase reaction. The light output from a luciferase reaction is directly proportional to the ATP concentration; thus, a potent inhibitor results in less ATP consumption and a higher luminescent signal.^[19] This assay format is known for its high sensitivity and robustness.^[15]^[20]

A. Materials & Reagents

- Kinase: Purified, active protein kinase of interest.
- Substrate: Specific peptide or protein substrate for the kinase.
- Assay Buffer: Buffer optimized for kinase activity (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT).
- ATP: Adenosine triphosphate solution.

- Aminopyrazole Library: Compounds dissolved in 100% DMSO, typically at 10 mM.
- Assay Plates: 384-well, low-volume, solid white plates (for luminescence).
- Detection Reagent: Commercial ATP detection reagent (e.g., Kinase-Glo® Max, Promega).
- Controls: A known potent inhibitor for the target kinase (positive control) and DMSO (negative control).

B. Step-by-Step Methodology

- Compound Plating: Using an acoustic dispenser, transfer 20-50 nL of each library compound, positive control, and DMSO control into the appropriate wells of the 384-well assay plate. This results in a final screening concentration of 10 μ M assuming a 10 μ L or 20 μ L final assay volume.
- Enzyme Preparation: Prepare a 2X enzyme solution in assay buffer. The final concentration should be determined during assay development to achieve ~50-80% ATP consumption during the reaction time.[\[15\]](#)
- Enzyme Addition: Add 5 μ L of the 2X enzyme solution to each well of the assay plate.
- Pre-incubation: Centrifuge the plate briefly (1 min at 1,000 rpm) and incubate for 15-30 minutes at room temperature.
- Reaction Initiation: Prepare a 2X substrate/ATP solution in assay buffer. The ATP concentration should ideally be at or near the Michaelis constant (K_m) for the kinase to ensure sensitive detection of competitive inhibitors.[\[21\]](#) Add 5 μ L of this solution to each well to start the reaction.
- Kinase Reaction: Centrifuge the plate briefly. Incubate at room temperature for the predetermined reaction time (e.g., 60 minutes).
- Signal Detection: Add 10 μ L of the ATP detection reagent to each well. Incubate for 10 minutes at room temperature to allow the luminescent signal to stabilize.
- Data Acquisition: Read the luminescence on a compatible plate reader.

C. Causality and Experimental Choices

- Why pre-incubate compound and enzyme? This step allows the inhibitor to bind to the kinase before the reaction is initiated, which is especially important for inhibitors with slow binding kinetics.
- Why use ATP at K_m ? For ATP-competitive inhibitors, like most aminopyrazoles, their apparent potency (IC_{50}) is dependent on the substrate concentration. Screening at ATP K_m provides a standardized and sensitive condition for identifying such inhibitors.

Protocol 2: Fluorescence-Based ADP-Formation Assay

This method quantifies the amount of ADP produced during the kinase reaction. It is a direct measure of enzyme activity. Commercial kits typically use a two-step enzymatic cascade where ADP is converted back to ATP, which then drives a luciferase reaction, or use a coupled-enzyme reaction that produces a fluorescent product like resorufin.[\[9\]](#)[\[22\]](#)[\[23\]](#) This approach is often more cost-effective than ATP-depletion assays.[\[9\]](#)[\[22\]](#)

A. Materials & Reagents

- Kinase, Substrate, Assay Buffer, ATP, Aminopyrazole Library, Plates: As described in Protocol 1. Use 384-well, low-volume, solid black plates for fluorescence.
- Detection Reagent: Commercial ADP detection reagent (e.g., ADP-Glo™, Promega; or a custom enzyme-coupled system).[\[9\]](#)[\[15\]](#)
- Controls: As described in Protocol 1.

B. Step-by-Step Methodology

- Compound Plating & Enzyme Addition: Follow steps 1-4 from Protocol 1.
- Reaction Initiation: Follow step 5 from Protocol 1.
- Kinase Reaction: Follow step 6 from Protocol 1.
- Stop Reaction & ADP Detection (Example using ADP-Glo™): a. Add 10 μ L of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining ATP. b.

Incubate for 40 minutes at room temperature. c. Add 20 μ L of Kinase Detection Reagent. This reagent simultaneously converts the ADP generated into ATP and provides luciferase/luciferin to generate a luminescent signal.

- **Signal Development:** Incubate for 30-60 minutes at room temperature.
- **Data Acquisition:** Read luminescence on a compatible plate reader. The signal is directly proportional to kinase activity.

C. Causality and Experimental Choices

- **Why a two-step detection?** In assays like ADP-Glo™, the first step is crucial to eliminate the unused ATP from the primary reaction, which would otherwise create a massive background signal. This ensures that the light generated in the second step is derived only from the ADP produced by the kinase.
- **Why is this considered a direct measurement?** Unlike ATP-depletion assays that measure a decrease from a high signal, ADP-formation assays measure the appearance of a signal from a low baseline. This can sometimes offer better precision for weak inhibitors.

Section 4: Data Analysis and Hit Validation


Raw data from an HTS run is meaningless without proper analysis and a rigorous hit validation cascade. The goal is to eliminate false positives and prioritize the most promising chemical matter for follow-up studies.[\[24\]](#)[\[25\]](#)

1. Primary Data Analysis & Hit Selection

- **Normalization:** Raw data from each plate should be normalized to the intra-plate controls. The percent inhibition for each compound is calculated using the formula: $\% \text{ Inhibition} = 100 * (1 - (\text{Signal_Compound} - \text{Mean_High_Control}) / (\text{Mean_Low_Control} - \text{Mean_High_Control}))$ (Note: Formula is for ATP-depletion assays; the denominator would be reversed for ADP-formation assays).
- **Hit-Picking:** A hit selection threshold is established. A common method is to select all compounds that show inhibition greater than three times the standard deviation (SD) of the negative control (DMSO) wells.[\[26\]](#) A simpler cutoff (e.g., >50% inhibition) can also be used.

2. The Hit Validation Funnel

Primary hits must be subjected to a series of confirmatory and secondary assays to ensure they are real, potent, and act on the intended target.[21][27]



[Click to download full resolution via product page](#)

Caption: A typical hit validation and triaging funnel.

- Hit Confirmation: Primary hits are re-tested, often in triplicate, using the same primary assay to confirm activity and eliminate random errors.[21]

- **Dose-Response and IC₅₀ Determination:** Confirmed hits are sourced as fresh dry powders to verify identity and purity.[\[25\]](#) They are then tested across a range of concentrations (e.g., 8-10 points) to generate a dose-response curve and determine the IC₅₀ value (the concentration required to inhibit 50% of enzyme activity).
- **Orthogonal Assay Confirmation:** To rule out technology-specific artifacts, IC₅₀ values should be re-determined in an orthogonal assay.[\[21\]](#) For example, if the primary screen was a luminescence-based ATP-depletion assay, a label-free method like Surface Plasmon Resonance (SPR) or a fluorescence-based ADP detection assay could be used for validation.[\[6\]](#)[\[28\]](#)
- **Counter-Screens:** It is critical to test for compound interference.[\[16\]](#) If using a luciferase-based assay, hits should be tested in a parallel assay lacking the kinase to identify compounds that directly inhibit luciferase.

Section 5: Troubleshooting and Data Prioritization

Common HTS Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low Z'-Factor (<0.5)	1. Low S/B ratio.2. High variability in control wells.	1. Optimize enzyme/substrate concentrations to increase signal window.2. Check reagent stability, dispenser performance, and mixing steps.
High Plate-to-Plate Variability	1. Reagent degradation over time.2. Inconsistent incubation times or temperatures.	1. Prepare fresh reagents for each batch of plates.2. Ensure consistent timing and environmental control using automation.
"Edge Effects"	Uneven evaporation or temperature gradients across the plate, causing wells at the edge to behave differently. [25]	1. Use plates with lids and maintain a humidified environment.2. Avoid using the outer rows/columns for screening compounds.
High False Positive Rate	1. Assay technology interference (e.g., luciferase inhibitors, fluorescent compounds). [16] 2. Promiscuous inhibitors (e.g., compound aggregators).	1. Implement counter-screens early in the validation process.2. Include 0.01% Triton X-100 in the assay buffer to disrupt aggregation. [16]

Hit Prioritization

After validation, hits can be prioritized based on a combination of factors to select the best candidates for lead optimization.

Compound ID	Primary Assay IC ₅₀ (μM)	Orthogonal Assay IC ₅₀ (μM)	Luciferase Counter-Screen IC ₅₀ (μM)	Chemical Tractability	Priority
AP-001	0.25	0.31	> 100	High	High
AP-002	0.55	0.62	> 100	High	Medium
AP-003	0.15	Not Active	> 100	Medium	Low (Artifact)
AP-004	0.80	0.95	1.2	Low	Low (Interference)

References

- Title: Fluorescence assays for high-throughput screening of protein kinases Source: PubMed URL:[[Link](#)]
- Title: High-Throughput Screening of Small Molecule Libraries using SAMDI Mass Spectrometry Source: ACS Combinatorial Science URL:[[Link](#)]
- Title: A real-time bioluminescent HTS method for measuring protein kinase activity influenced neither by ATP concentration nor by luciferase inhibition Source: PubMed URL:[[Link](#)]
- Title: Amino-Pyrazoles in Medicinal Chemistry: A Review Source: PubMed URL:[[Link](#)]
- Title: Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection Source: PubMed URL:[[Link](#)]
- Title: Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase Source: National Center for Biotechnology Information URL:[[Link](#)]
- Title: Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection Source: Semantic Scholar URL:[[Link](#)]
- Title: Amino-Pyrazoles in Medicinal Chemistry: A Review Source: Semantic Scholar URL:[[Link](#)]

- Title: What Is the Best Kinase Assay? Source: BellBrook Labs URL:[[Link](#)]
- Title: High Throughput, Label-free Screening Small Molecule Compound Libraries for Protein-Ligands using Combination of Small Molecule Microarrays and a Special Ellipsometry-based Optical Scanner Source: PubMed URL:[[Link](#)]
- Title: Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review Source: MDPI URL:[[Link](#)]
- Title: Amino-Pyrazoles in Medicinal Chemistry: A Review Source: ResearchGate URL:[[Link](#)]
- Title: Label-Free Screening Small-Molecule Compound Libraries for Protein-Ligands Using a High-Throughput Optical Scanning Microscope Source: UC Davis URL:[[Link](#)]
- Title: Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery Source: BPS Bioscience URL:[[Link](#)]
- Title: Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 Source: National Center for Biotechnology Information URL:[[Link](#)]
- Title: Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection Source: ResearchGate URL:[[Link](#)]
- Title: Mass spectrometric techniques for label-free high-throughput screening in drug discovery Source: PubMed URL:[[Link](#)]
- Title: Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family Source: National Center for Biotechnology Information URL:[[Link](#)]
- Title: High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery Source: MDPI URL:[[Link](#)]
- Title: Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors Source: National Center for Biotechnology Information URL:[[Link](#)]

- Title: Design and Synthesis of Aminopyrimidinyl Pyrazole Analogs as PLK1 Inhibitors Using Hybrid 3D-QSAR and Molecular Docking Source: National Center for Biotechnology Information URL:[\[Link\]](#)
- Title: Detecting and overcoming systematic bias in high-throughput screening technologies: a comprehensive review of practical issues and methodological solutions Source: Briefings in Bioinformatics | Oxford Academic URL:[\[Link\]](#)
- Title: High-Throughput Screening Assays Source: Assay Genie URL:[\[Link\]](#)
- Title: Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference Source: National Center for Biotechnology Information URL:[\[Link\]](#)
- Title: A pragmatic approach to hit validation following biochemical high-throughput screening Source: Drug Discovery World URL:[\[Link\]](#)
- Title: Analysis of HTS data Source: Cambridge MedChem Consulting URL:[\[Link\]](#)
- Title: Assay development and high-throughput antiviral drug screening against Bluetongue virus Source: National Center for Biotechnology Information URL:[\[Link\]](#)
- Title: What I should do if my the validation of the top drugs from high-throughput screening turns to be negative? Source: ResearchGate URL:[\[Link\]](#)
- Title: A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays Source: BellBrook Labs URL:[\[Link\]](#)
- Title: Assay Development and High-Throughput Screening Source: ResearchGate URL:[\[Link\]](#)
- Title: HTS Assay Validation Source: Assay Guidance Manual - NCBI Bookshelf URL:[\[Link\]](#)
- Title: High-throughput screening (HTS) Source: BMG LABTECH URL:[\[Link\]](#)
- Title: Accelerating Discovery and Development with Advances in High-Throughput Screening Source: Pharmaceutical Technology URL:[\[Link\]](#)

- Title: High-Throughput Screening (HTS) and Hit Validation to Identify Small Molecule Inhibitors with Activity against NS3/4A proteases from Multiple Hepatitis C Virus Genotypes
Source: PLOS One URL:[[Link](#)]
- Title: Adaptation of High-Throughput Screening in Drug Discovery—Toxicological Screening Tests
Source: National Center for Biotechnology Information URL:[[Link](#)]
- Title: Comprehensive analysis of high-throughput screens with HiTSeekR
Source: National Center for Biotechnology Information URL:[[Link](#)]
- Title: Data Analysis Approaches in High Throughput Screening
Source: Semantic Scholar URL:[[Link](#)]
- Title: High Throughput Screening - Pioneer in Fast Drug Discovery
Source: Vipergen URL:[[Link](#)]
- Title: Recent developments in aminopyrazole chemistry
Source: ResearchGate URL:[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Amino-Pyrazoles in Medicinal Chemistry: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. [PDF] Amino-Pyrazoles in Medicinal Chemistry: A Review | Semantic Scholar [semanticscholar.org]
- 3. researchgate.net [researchgate.net]
- 4. mdpi.com [mdpi.com]
- 5. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pubs.acs.org [pubs.acs.org]
- 7. bmglabtech.com [bmglabtech.com]

- 8. High Throughput Screening - Pioneer in Fast Drug Discovery [vipergen.com]
- 9. Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. bellbrooklabs.com [bellbrooklabs.com]
- 11. Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Design and Synthesis of Aminopyrimidinyl Pyrazole Analogs as PLK1 Inhibitors Using Hybrid 3D-QSAR and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Fluorescence assays for high-throughput screening of protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4K α Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
- 17. HTS Assay Validation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 18. Assay development and high-throughput antiviral drug screening against Bluetongue virus - PMC [pmc.ncbi.nlm.nih.gov]
- 19. bpsbioscience.com [bpsbioscience.com]
- 20. promega.co.uk [promega.co.uk]
- 21. bellbrooklabs.com [bellbrooklabs.com]
- 22. [PDF] Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection | Semantic Scholar [semanticscholar.org]
- 23. researchgate.net [researchgate.net]
- 24. drugtargetreview.com [drugtargetreview.com]
- 25. Analysis of HTS data | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 26. Comprehensive analysis of high-throughput screens with HiTSeekR - PMC [pmc.ncbi.nlm.nih.gov]

- [27. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [28. Mass spectrometric techniques for label-free high-throughput screening in drug discovery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- To cite this document: BenchChem. [Application Notes & Protocols: High-Throughput Screening Assays for Aminopyrazole Libraries]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1268497/docs#application-notes-protocols-high-throughput-screening-assays-for-aminopyrazole-libraries\]](https://www.benchchem.com/product/b1268497/docs#application-notes-protocols-high-throughput-screening-assays-for-aminopyrazole-libraries)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

